Cas no 2005670-94-8 (tert-butyl N-(1-cyclopropyl-3-methoxy-1-oxopropan-2-yl)carbamate)

• Product Name: tert-butyl N-(1-cyclopropyl-3-methoxy-1-oxopropan-2-yl)carbamate
• CAS No: 2005670-94-8
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 6020761
• PubChem ID: 165471343
• Update Time: 2025-05-26

tert-butyl N-(1-cyclopropyl-3-methoxy-1-oxopropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-cyclopropyl-3-methoxy-1-oxopropan-2-yl)carbamate
• EN300-797666
• 2005670-94-8

• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(15)13-9(7-16-4)10(14)8-5-6-8/h8-9H,5-7H2,1-4H3,(H,13,15)
• InChI Key： DKJHSFLDXWCECM-UHFFFAOYSA-N
• SMILES： O=C(C(COC)NC(=O)OC(C)(C)C)C1CC1

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-(1-cyclopropyl-3-methoxy-1-oxopropan-2-yl)carbamate

Introduction to tert-butyl N-(1-cyclopropyl-3-methoxy-1-oxopropan-2-yl)carbamate (CAS No. 2005670-94-8)

tert-butyl N-(1-cyclopropyl-3-methoxy-1-oxopropan-2-yl)carbamate, with the CAS number 2005670-94-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a cyclopropyl ring, and a methoxy substituent. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The chemical structure of tert-butyl N-(1-cyclopropyl-3-methoxy-1-oxopropan-2-yl)carbamate is represented by the formula C₁₃H₂₃NO₄. The tert-butyl group, known for its steric hindrance and stability, plays a crucial role in modulating the compound's reactivity and solubility. The cyclopropyl ring, a three-membered cyclic structure, imparts rigidity and conformational constraints, which can influence the compound's biological activity. The methoxy substituent, an electron-donating group, enhances the compound's lipophilicity and can affect its interaction with biological targets.

In recent years, tert-butyl N-(1-cyclopropyl-3-methoxy-1-oxopropan-2-yl)carbamate has been studied for its potential as a prodrug or intermediate in the synthesis of various pharmaceutical agents. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The tert-butyl carbamate moiety in this compound can serve as a protecting group that is cleaved under specific conditions, releasing the active drug moiety. This approach can improve the pharmacokinetic properties of drugs, such as their stability, solubility, and bioavailability.

The cyclopropyl ring in tert-butyl N-(1-cyclopropyl-3-methoxy-1-oxopropan-2-yl)carbamate has been associated with various biological activities. For instance, compounds containing cyclopropyl rings have shown promise in antiviral and anticancer research. The rigidity and conformational constraints provided by the cyclopropyl ring can enhance the binding affinity of these compounds to their target proteins or enzymes. Additionally, the methoxy substituent can influence the lipophilicity and membrane permeability of the compound, which are critical factors in drug delivery and efficacy.

The synthesis of tert-butyl N-(1-cyclopropyl-3-methoxy-1-oxopropan-2-yl)carbamate typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and protection-deprotection strategies. Advanced synthetic methods, such as catalytic asymmetric synthesis and flow chemistry, have also been explored to optimize the production process and reduce environmental impact.

In terms of safety and handling, it is important to note that while tert-butyl N-(1-cyclopropyl-3-methoxy-1-oxopropan-2-yl)carbamate is not classified as a hazardous material or controlled substance, proper precautions should be taken during its handling and storage. This includes using appropriate personal protective equipment (PPE), ensuring adequate ventilation in laboratory settings, and following standard safety protocols for chemical handling.

The potential applications of tert-butyl N-(1-cyclopropyl-3-methoxy-1-oxopropan-2-yl)carbamate extend beyond its use as a prodrug or synthetic intermediate. Recent studies have explored its role in modulating specific biological pathways and its potential as a lead compound for drug discovery. For example, research has shown that compounds with similar structural features can exhibit anti-inflammatory properties by inhibiting key enzymes involved in inflammation pathways.

In conclusion, tert-butyl N-(1-cyclopropyl-3-methoxy-1-oxopropan-2-yl)carbamate (CAS No. 2005670-94-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into its biological activities and therapeutic applications. As research in this area continues to advance, it is likely that new insights and opportunities will emerge for the development of novel drugs and treatments.